Cas no 91251-50-2 (Cyclohexanecarbonitrile,2-acetyl-1-methyl-)
91251-50-2 structure
Product Name:Cyclohexanecarbonitrile,2-acetyl-1-methyl-
CAS No:91251-50-2
MF:C10H15NO
MW:165.232202768326
CID:799483
Update Time:2024-02-02
Cyclohexanecarbonitrile,2-acetyl-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarbonitrile,2-acetyl-1-methyl-
- Cyclohexanecarbonitrile, 2-acetyl-1-methyl- (7CI)
- Cyclohexanecarbonitrile, 2-acetyl-1-methyl-
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- Inchi: 1S/C10H15NO/c1-8(12)9-5-3-4-6-10(9,2)7-11/h9H,3-6H2,1-2H3
- InChI Key: PITMLZGSFHGFRF-UHFFFAOYSA-N
- SMILES: C1(C)(C#N)CCCCC1C(C)=O
Computed Properties
- Exact Mass: 165.115
- Monoisotopic Mass: 165.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 110-120 °C(Press: 0.3 Torr)
Cyclohexanecarbonitrile,2-acetyl-1-methyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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